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Compound of Interest

Compound Name: Metasequoic acid A

Cat. No.: B1163900 Get Quote

Introduction

Metasequoic acid A is a diterpenoid natural product isolated from the dawn redwood tree,

Metasequoia glyptostroboides. This ancient tree species is a living fossil, and its unique

chemical constituents have garnered interest for their potential biological activities. This

technical guide provides a comprehensive overview of the currently available scientific

information on the biological activities of Metasequoic acid A, with a focus on its potential

therapeutic applications. Due to the limited specific research on the pure compound, this guide

also incorporates relevant data on extracts of Metasequoia glyptostroboides and related

diterpenoids to provide a broader context for its potential.

Biological Activities of Metasequoia
glyptostroboides Extracts and Related Diterpenoids
Research on the extracts of Metasequoia glyptostroboides has revealed a range of biological

activities, suggesting the therapeutic potential of its constituent compounds, including

Metasequoic acid A.

Anticancer Activity
Extracts from Metasequoia glyptostroboides have demonstrated cytotoxic effects against

various cancer cell lines. For instance, a phytochemical study on the stem bark led to the

isolation of several diterpenoids and sesquiterpenoids, some of which were evaluated for their

cytotoxicity against HeLa, AGS, and MDA-MB-231 cancer cell lines.[1] While specific data for
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Metasequoic acid A is not provided, the activity of the extracts suggests that it may contribute

to the overall anticancer potential.

Anti-inflammatory and Antioxidant Activity
Various studies have highlighted the anti-inflammatory and antioxidant properties of

Metasequoia glyptostroboides extracts and its isolated compounds.[1] For example, the

diterpenoid sugiol, also isolated from this plant, has shown significant antioxidant and free

radical scavenging activities.[2] These findings suggest that diterpenoids from Metasequoia

glyptostroboides, including potentially Metasequoic acid A, could be valuable in combating

inflammation and oxidative stress.

Neuroprotective Effects
Extracts from the leaves of Metasequoia glyptostroboides have been investigated for their

neuroprotective and antioxidant effects. These extracts were found to protect against hydrogen

peroxide-induced damage in neuronal cells, indicating potential applications in

neurodegenerative diseases.[3][4] Although the specific contribution of Metasequoic acid A to

this effect is unknown, it is a component of these active extracts.

Quantitative Data
Currently, there is a notable lack of publicly available quantitative data, such as IC50 or EC50

values, specifically for the biological activities of purified Metasequoic acid A. The majority of

published research focuses on the crude extracts or other more abundant compounds from

Metasequoia glyptostroboides. The following table summarizes the types of biological activities

reported for extracts and other diterpenoids from the plant, highlighting the need for further

investigation into Metasequoic acid A itself.
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Biological
Activity

Compound/Ext
ract

Cell
Line/Model

Observed
Effect

Citation

Cytotoxicity

Diterpenoids and

sesquiterpenoids

from stem bark

HeLa, AGS,

MDA-MB-231
Cytotoxic activity [1]

Antioxidant

Activity
Sugiol

Various

antioxidant

models

Significant

antioxidant and

free radical

scavenging

[2]

Neuroprotective

Effect
Leaf extract

PC12 neuronal

cells

Protection

against H2O2-

induced damage

[3][4]

Antifungal

Activity

Diterpenoids

(taxaquinone,

taxodone,

totrarol)

Not specified
Antifungal

activity
[5]

Antibacterial

Activity

Diterpenoids

(suginol,

taxodone)

Not specified
Antibacterial

activity
[5]

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of Metasequoic acid
A are not extensively described in the current literature. However, general methodologies for

the isolation of diterpenoids from Metasequoia glyptostroboides and for conducting bioassays

can be inferred from existing studies.

General Isolation Procedure for Diterpenoids from
Metasequoia glyptostroboides
A typical isolation protocol would involve the following steps:

Caption: General workflow for the isolation of Metasequoic acid A.
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In Vitro Cytotoxicity Assay (General Protocol)
The following diagram illustrates a general workflow for assessing the anticancer activity of a

compound like Metasequoic acid A.

Caption: Typical workflow for an in vitro cytotoxicity assay.

Signaling Pathways
The precise molecular mechanisms and signaling pathways affected by Metasequoic acid A
have not yet been elucidated. Based on the activities of other diterpenoids and plant extracts

with similar biological profiles, potential pathways that could be modulated by Metasequoic
acid A include those involved in apoptosis, inflammation, and oxidative stress.

For example, the anti-inflammatory effects of many natural products are known to be mediated

through the inhibition of the NF-κB and MAPK signaling pathways.

Potential Anti-inflammatory Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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